2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine

• IUPAC Name: 2-ethyl-N-(6-methylpyridin-2-yl)-6-phenylpyridin-3-amine
• InChI: InChI=1S/C19H19N3/c1-3-16-18(22-19-11-7-8-14(2)20-19)13-12-17(21-16)15-9-5-4-6-10-15/h4-13H,3H2,1-2H3,(H,20,22)
• InChI Key: OCTHZZJXBCBGJZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=CC(=N1)C2=CC=CC=C2)NC3=CC=CC(=N3)C
• Molecular Formula: C19H19N3
• Molecular Weight: 289.4 g/mol

Description

2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine, also known as EPPP, is an organic compound that has recently been studied for its potential applications in scientific research. It is a heterocyclic aromatic compound that is composed of an ethyl group, a phenyl group, a pyridine ring, and an amino group. EPPP has a wide range of potential applications in the fields of organic synthesis, pharmacology, and medicinal chemistry.

Scientific Research Applications

2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine has a wide range of potential applications in scientific research. It has been used as a building block in the synthesis of various organic compounds, such as pharmaceuticals and agrochemicals. It has also been used as a catalyst in the synthesis of heterocyclic compounds, such as pyridines and pyrimidines. In addition, 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine has been used as a substrate for the study of enzyme kinetics and for the development of new drugs.

Mechanism of Action

The mechanism of action of 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes, such as cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds. In addition, 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine may also act as an agonist or antagonist of certain receptors, such as G-protein coupled receptors, which are involved in signal transduction pathways.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine are still being studied. However, it has been shown to have a variety of effects on the body, including anti-inflammatory, anti-oxidant, and anti-cancer effects. In addition, 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine has been shown to have a protective effect on the liver, as well as a potential to reduce the risk of cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine in laboratory experiments is its low toxicity. This makes it a safe and effective compound for use in a variety of experiments. In addition, 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine is relatively easy to synthesize, and its structure is relatively simple, which makes it ideal for use in organic synthesis. However, one of the main limitations of using 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine is that its mechanism of action is still not fully understood. This makes it difficult to predict its effects on the body and to determine its potential therapeutic applications.

Future Directions

There are a number of potential future directions for research on 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine. One potential direction is to further investigate its mechanism of action, in order to better understand its effects on the body and to determine its potential therapeutic applications. In addition, further research could be conducted on the biochemical and physiological effects of 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine, in order to determine its potential uses in medicine and pharmacology. Finally, further research could be conducted on the synthesis of 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine, in order to improve the efficiency and yield of the synthesis process.

Synthesis Methods

2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine can be synthesized from the reaction of 2-ethyl-6-phenylpyridine and 6-methyl-2-pyridinylamine. The reaction is performed under basic conditions, such as with sodium hydroxide, and the resulting product is a white solid. The reaction mechanism involves the nucleophilic attack of the nitrogen atom of the amine on the electrophilic carbon atom of the pyridine ring. This is followed by an elimination reaction, which results in the formation of the 2-Ethyl-6-phenyl-3-(6-methyl-2-pyridinylamino)-pyridine product.